Cas no 1314906-62-1 (2(3H)-Furanone, 3-(aminomethyl)dihydro-)

• Product Name: 2(3H)-Furanone, 3-(aminomethyl)dihydro-
• CAS No: 1314906-62-1
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD19208751
• CID: 5207631
• PubChem ID: 18377521
• Update Time: 2025-06-10

2(3H)-Furanone, 3-(aminomethyl)dihydro- Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)oxolan-2-one
• alpha-aminomethyl-gamma-butyrolactone
• 2(3H)-Furanone, 3-(aminomethyl)dihydro-

• MDL： MFCD19208751
• Inchi： 1S/C5H9NO2/c6-3-4-1-2-8-5(4)7/h4H,1-3,6H2
• InChI Key： KACIABQWTKOKIS-UHFFFAOYSA-N
• SMILES： O1C(C(CN)CC1)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2(3H)-Furanone, 3-(aminomethyl)dihydro-

Comprehensive Overview of 2(3H)-Furanone, 3-(aminomethyl)dihydro- (CAS No. 1314906-62-1) and Its Applications

The compound 2(3H)-Furanone, 3-(aminomethyl)dihydro- (CAS No. 1314906-62-1) is a versatile heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique furanone backbone and aminomethyl functional group, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable scaffold for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential in green chemistry applications, aligning with the global push for sustainable synthetic methodologies.

In recent years, the demand for 3-(aminomethyl)dihydro-2(3H)-furanone has surged due to its role in peptide mimetics and small molecule therapeutics. A growing body of literature highlights its utility in structure-activity relationship (SAR) studies, where its hydrogen-bonding capabilities enhance target binding affinity. The compound’s chiral center further enables enantioselective synthesis, a hot topic in asymmetric catalysis. This aligns with industry trends favoring highly selective and low-toxicity compounds, addressing concerns about drug safety and environmental impact.

From a technical perspective, CAS 1314906-62-1 exhibits remarkable stability under mild reaction conditions, making it suitable for multistep synthesis. Its water solubility and pH-dependent reactivity have spurred innovations in prodrug design, a field gaining traction due to its potential to improve drug delivery. Notably, the compound’s furan ring participates in cycloaddition reactions, a feature exploited in click chemistry—a trending technique for rapid molecular assembly. These attributes position it as a key player in combinatorial chemistry libraries, answering the need for diverse molecular scaffolds in high-throughput screening.

Beyond pharmaceuticals, 2(3H)-Furanone derivatives are investigated for their flavor and fragrance properties, tapping into the booming natural product market. The aminomethyl moiety allows derivatization into biodegradable polymers, resonating with the circular economy paradigm. Analytical challenges such as HPLC purity analysis and spectroscopic characterization (e.g., NMR, IR) of this compound are frequently discussed in forums, reflecting user interest in quality control protocols. Regulatory-compliant synthesis routes for 1314906-62-1 are also a recurring search topic, underscoring the industry’s focus on GMP standards.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and in photocatalysis—areas dominating materials science queries. The compound’s electron-rich nature facilitates charge transfer complexes, relevant to organic electronics research. As patent filings involving dihydrofuranone analogs rise, competitors prioritize IP protection strategies—a concern mirrored in search engine analytics. Meanwhile, computational studies on its molecular docking profiles cater to the AI-driven drug design community, bridging experimental and in silico approaches.

To address common queries: The shelf life of 3-(aminomethyl)-2(3H)-furanone depends on storage conditions (recommended: inert atmosphere, -20°C), while its scalability is confirmed in peer-reviewed kilo-scale syntheses. Safety data sheets emphasize standard laboratory handling precautions, though it lacks major hazard classifications. For researchers, supplier sourcing tips and alternative synthetic routes (e.g., enzymatic methods) rank high in search volumes, indicating market-driven informational needs.

In conclusion, 2(3H)-Furanone, 3-(aminomethyl)dihydro- represents a nexus of innovation across disciplines. Its adaptability to green synthesis protocols and relevance to precision medicine underscore its enduring scientific value. As industrial and academic interest converges on functionalized heterocycles, this compound’s trajectory will likely intersect with cutting-edge developments in bioconjugation and smart materials, ensuring its prominence in future research landscapes.